JAK/STAT Signaling
  • Butein
    Butein
    • Cat. No.:
    • B1668091
    • CAS No.:
    • 487-52-5
    • Molecular Formula:
    • C15H12O5
    • Molecular Weight:
    • 272.25 g/mol
    Description
    Butein is a chalcone that is (E)-chalcone bearing four additional hydroxy substituents at positions 2', 3, 4 and 4'. It has a role as a tyrosine kinase inhibitor, an antioxidant, an EC 1.1.1.21 (aldehyde reducta...
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  • Chrysophanol
    Chrysophanol
    • Cat. No.:
    • B1684469
    • CAS No.:
    • 481-74-3
    • Molecular Formula:
    • C15H10O4
    • Molecular Weight:
    • 254.24 g/mol
    Description
    Chrysophanic acid appears as golden yellow plates or brown powder. Melting point 196 °C. Slightly soluble in water. Pale yellow aqueous solutions turn red on addition of alkali. Solutions in concentrated sulfuri...
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  • CL-387785
    CL-387785
    • Cat. No.:
    • B1684470
    • CAS No.:
    • 194423-06-8
    • Molecular Formula:
    • C18H13BrN4O
    • Molecular Weight:
    • 381.2 g/mol
    Description
    N-{4-[(3-bromophenyl)amino]quinazolin-6-yl}but-2-ynamide is a member of the class of quinazolines that is 4,6-diaminoquinazoine in which the one of the hydrogens attached to the amino group at position 4 has bee...
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  • (E/Z)-CP-724714
    (E/Z)-CP-724714
    • Cat. No.:
    • B1684472
    • CAS No.:
    • 383432-38-0
    • Molecular Formula:
    • C27H27N5O3
    • Molecular Weight:
    • 469.5 g/mol
    Description
    CP-724714 is a 2-methoxy-N-[3-[4-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]anilino]-6-quinazolinyl]prop-2-enyl]acetamide in which the double bond adopts a trans-configuration. It is a potent inhibitor of HER2/ErbB2...
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  • Cudc-101
    Cudc-101
    • Cat. No.:
    • B1684473
    • CAS No.:
    • 1012054-59-9
    • Molecular Formula:
    • C24H26N4O4
    • Molecular Weight:
    • 434.5 g/mol
    Description
    CUDC-101 has been used in trials studying the treatment of Cancer, Tumors, Liver Cancer, Breast Cancer, and Gastric Cancer, among others.
    HDAC/EGFR/HER2 Inhibitor CUDC-101 is a multi-targeted, small-molecule ...
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  • Falnidamol
    Falnidamol
    • Cat. No.:
    • B1684474
    • CAS No.:
    • 196612-93-8
    • Molecular Formula:
    • C18H19ClFN7
    • Molecular Weight:
    • 387.8 g/mol
    Description
    N4-(3-chloro-4-fluorophenyl)-N6-(1-methyl-4-piperidinyl)pyrimido[5,4-d]pyrimidine-4,6-diamine is a substituted aniline.
    Falnidamol has been used in trials studying the treatment of Unspecified Adult Solid Tum...
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  • Gefitinib
    Gefitinib
    • Cat. No.:
    • B1684475
    • CAS No.:
    • 184475-35-2
    • Molecular Formula:
    • C22H24ClFN4O3
    • Molecular Weight:
    • 446.9 g/mol
    Description
    Gefitinib is a member of the class of quinazolines that is quinazoline which is substituted by a (3-chloro-4-fluorophenyl)nitrilo group, 3-(morpholin-4-yl)propoxy group and a methoxy group at positions 4,6 and 7...
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  • BI-4020
    BI-4020
    • Cat. No.:
    • B10818558
    • CAS No.:
    • Molecular Formula:
    • C30H38N8O2
    • Molecular Weight:
    • 542.7 g/mol
    Description
    BI-4020 is a useful research compound. Its molecular formula is C30H38N8O2 and its molecular weight is 542.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BI-4020 suitable for many researc...
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  • PROTAC HER2 degrader-1
    PROTAC HER2 degrader-1
    • Cat. No.:
    • B15610871
    • CAS No.:
    • Molecular Formula:
    • C49H55N11O7
    • Molecular Weight:
    • 910.0 g/mol
    Description
    PROTAC HER2 degrader-1 is a useful research compound. Its molecular formula is C49H55N11O7 and its molecular weight is 910.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PROTAC HER2 degra...
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  • MTX-216
    MTX-216
    • Cat. No.:
    • B15612916
    • CAS No.:
    • Molecular Formula:
    • C22H14Cl2FN5O2S
    • Molecular Weight:
    • 502.3 g/mol
    Description
    MTX-216 is a useful research compound. Its molecular formula is C22H14Cl2FN5O2S and its molecular weight is 502.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MTX-216 suitable for many re...
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